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Compound of Interest

Compound Name: Perfluorononane

Cat. No.: B1297839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
perfluorononane (CoF20), a perfluoroalkane of significant interest in various scientific and
industrial applications. Perfluorononane, also known as eicosafluorononane, is a biologically
inert and chemically stable liquid, making it a candidate for applications such as an oral
contrast agent and in the development of polymer photovoltaic cells.[1][2] This document
details its key physical characteristics, the experimental methodologies used for their
determination, and visual workflows to aid in the understanding of these processes.

Core Physical and Chemical Properties

The fundamental identifiers and properties of perfluorononane are summarized below. This
data is critical for its application in experimental and developmental settings.
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Property Value

1,11,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-

Icosafluorononane[3][4]

Chemical Name

Synonyms Eicosafluorononane, Perfluoro-n-nonane[5][6][7]
Molecular Formula CoF20[1][3][5][6]

Molecular Weight 488.06 g/mol [1][2][5]

CAS Number 375-96-2[1][2][5][8]

Physical Form Clear Liquid[1][3][8]

Quantitative Physical Data

The following table presents the key quantitative physical properties of perfluorononane liquid.
These values are essential for modeling its behavior in various physical and chemical systems.

Physical Property Value & Conditions

Density 1.799 g/mL at 25 °C[1][2][6]

Boiling Point 125-126 °C[1][2][6]

Melting Point -16 °C[1][3][8]

Refractive Index (n20/D) 1.276[1][2][6]

Vapor Pressure 11.7 £ 0.2 mmHg at 25 °C (Predicted)[7]
Flash Point 125-126 °C[1][6]

Experimental Protocols for Property Determination

The accurate determination of physical properties is paramount for the application and
understanding of chemical substances. The following sections detail the standard experimental
methodologies for measuring the key physical properties of perfluorononane.

Density Measurement
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The density of liquid perfluorononane is typically determined using a vibrating tube
densimeter. This method offers high precision and requires a small sample volume.

Methodology: A small sample of the perfluorononane liquid is introduced into a U-shaped
borosilicate glass tube, which is then electronically excited to oscillate at its natural frequency.
This frequency is directly dependent on the mass of the liquid inside the tube. By measuring
the oscillation period and calibrating the instrument with fluids of known density (such as dry air
and pure water), the density of the sample can be accurately calculated. The temperature of
the sample is precisely controlled by a Peltier system to ensure accurate measurements at
specific temperatures, such as 25 °C.
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(/iscosity Measurement Workflow (Ubbelohde Viscometer?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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